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Introduction
3-Nitrofluoranthen-8-ol is a hydroxylated metabolite of 3-nitrofluoranthene, a nitrated

polycyclic aromatic hydrocarbon (nitro-PAH) found in environmental sources such as diesel

exhaust. Like many nitro-PAHs and their metabolites, 3-Nitrofluoranthen-8-ol is of significant

interest to researchers in toxicology, environmental science, and drug development due to its

potential mutagenic and carcinogenic properties. This document provides an overview of the

commercial availability of 3-Nitrofluoranthen-8-ol as a reference material, along with detailed

protocols for its potential applications in research settings.

Commercial Availability
As of late 2025, a direct commercial source for a certified reference material of 3-
Nitrofluoranthen-8-ol (CAS No. 115664-58-9) is not readily identifiable through standard

chemical supplier catalogs. The parent compound, 3-nitrofluoranthene (CAS No. 892-21-7), is

commercially available from several suppliers, including AccuStandard and LGC Standards,

typically as a solution in an organic solvent.
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The lack of a readily available commercial standard for 3-Nitrofluoranthen-8-ol necessitates

that researchers either perform a custom synthesis or develop methods for its isolation and

purification from metabolic studies of 3-nitrofluoranthene. A potential starting point for

developing a synthesis protocol can be found in the scientific literature describing the

preparation of nitrofluoranthenol isomers. One such resource is the paper "Synthesis and

Biological Activity of Metabolites of Environmental Nitroarenes," which outlines routes for the

preparation of these compounds.

Physicochemical Data
A summary of the key physicochemical properties of 3-Nitrofluoranthen-8-ol and its parent

compound, 3-nitrofluoranthene, is provided in the table below for easy reference and

comparison.

Property 3-Nitrofluoranthen-8-ol 3-Nitrofluoranthene

CAS Number 115664-58-9 892-21-7

Molecular Formula C₁₆H₉NO₃ C₁₆H₉NO₂

Molecular Weight 263.25 g/mol 247.25 g/mol

Appearance Not specified in literature Yellow powder

Solubility Not specified in literature
Soluble in organic solvents like

toluene

Experimental Protocols
This section provides detailed methodologies for key experiments involving 3-
Nitrofluoranthen-8-ol, based on protocols described in the scientific literature.

In Vitro Metabolism of 3-Nitrofluoranthene to 3-
Nitrofluoranthen-8-ol
This protocol describes the generation of 3-Nitrofluoranthen-8-ol from its parent compound

using rat liver microsomes. This method can be used to produce small quantities of the

metabolite for analytical standard development or for further biological testing.
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Materials:

3-Nitrofluoranthene

Rat liver microsomes (from phenobarbital-induced rats for higher activity)

NADPH regenerating system (e.g., isocitrate, isocitrate dehydrogenase)

Phosphate buffer (pH 7.4)

Organic solvents for extraction (e.g., ethyl acetate)

High-Performance Liquid Chromatography (HPLC) system with UV or fluorescence detection

Protocol:

Incubation Mixture Preparation: In a microcentrifuge tube, prepare the incubation mixture

containing:

Phosphate buffer (100 mM, pH 7.4)

Rat liver microsomes (0.5-1.0 mg/mL protein)

3-Nitrofluoranthene (dissolved in a minimal amount of DMSO, final concentration 10-50

µM)

NADPH regenerating system (as per manufacturer's instructions)

Incubation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding the

NADPH regenerating system. Incubate for 30-60 minutes at 37°C with gentle shaking.

Reaction Termination and Extraction: Stop the reaction by adding an equal volume of ice-

cold ethyl acetate. Vortex vigorously for 1 minute to extract the metabolites.

Sample Preparation for Analysis: Centrifuge the mixture to separate the organic and

aqueous layers. Carefully transfer the organic layer to a clean tube and evaporate to dryness

under a gentle stream of nitrogen.
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Reconstitution and Analysis: Reconstitute the dried extract in a suitable solvent (e.g.,

methanol or acetonitrile) for HPLC analysis.

HPLC Analysis: Inject the reconstituted sample into an HPLC system equipped with a C18

reverse-phase column. Use a gradient elution method with a mobile phase consisting of

acetonitrile and water to separate the metabolites. Monitor the elution profile using a UV

detector at a wavelength of 254 nm or a fluorescence detector with appropriate excitation

and emission wavelengths for PAHs. 3-Nitrofluoranthen-8-ol and other metabolites can be

identified by comparing their retention times with known standards (if available) or by

collecting fractions for further characterization by mass spectrometry.

Mutagenicity Assessment using the Ames Test
(Salmonella typhimurium Reverse Mutation Assay)
The Ames test is a widely used method to assess the mutagenic potential of chemical

compounds. This protocol is adapted for testing 3-Nitrofluoranthen-8-ol.

Materials:

Salmonella typhimurium tester strains (e.g., TA98, TA100, which are sensitive to frameshift

and base-pair substitution mutagens, respectively)

S9 fraction (from Aroclor 1254-induced rat liver) for metabolic activation

Molten top agar (containing a trace amount of histidine and biotin)

Minimal glucose agar plates

3-Nitrofluoranthen-8-ol (dissolved in DMSO)

Positive controls (e.g., 2-nitrofluorene for TA98 without S9, benzo[a]pyrene for TA98 with S9)

Negative control (DMSO)

Protocol:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b047144?utm_src=pdf-body
https://www.benchchem.com/product/b047144?utm_src=pdf-body
https://www.benchchem.com/product/b047144?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Tester Strains: Grow overnight cultures of the Salmonella typhimurium tester

strains in nutrient broth at 37°C.

Plate Incorporation Assay:

To a sterile tube, add 0.1 mL of the tester strain culture and 0.1 mL of the test compound

solution (at various concentrations).

For assays requiring metabolic activation, add 0.5 mL of the S9 mix. For assays without

metabolic activation, add 0.5 mL of phosphate buffer.

Add 2 mL of molten top agar (kept at 45°C) to the tube, vortex briefly, and pour the

contents onto a minimal glucose agar plate.

Gently tilt and rotate the plate to ensure an even distribution of the top agar.

Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.

Scoring: Count the number of revertant colonies (his+) on each plate. A compound is

considered mutagenic if it induces a dose-dependent increase in the number of revertant

colonies that is at least twice the spontaneous reversion rate (negative control).

Data Analysis: Record the number of revertant colonies for each concentration of 3-
Nitrofluoranthen-8-ol, as well as for the positive and negative controls.

Quantitative Data from Literature:

The following table summarizes mutagenicity data for 3-nitrofluoranthene and its metabolites

from a study by Consolo et al. (1989), which can be used as a reference for expected

outcomes.
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Compound
Salmonella
typhimurium Strain

Metabolic
Activation (S9)

Mutagenic Potency
(revertants/nmol)

3-Nitrofluoranthene TA98 - ~1300

3-Nitrofluoranthen-8-ol TA98 - ~1300

3-Nitrofluoranthen-6-ol TA98 - ~130

3-Nitrofluoranthen-9-ol TA98 - ~130

Visualizations
Signaling Pathway: Metabolic Activation of 3-
Nitrofluoranthene
The following diagram illustrates the metabolic pathway of 3-nitrofluoranthene to its

hydroxylated metabolites, including 3-Nitrofluoranthen-8-ol, and subsequent activation to a

DNA-binding species.
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Caption: Metabolic activation of 3-nitrofluoranthene.

Experimental Workflow: Mutagenicity Testing
This diagram outlines the general workflow for assessing the mutagenicity of 3-
Nitrofluoranthen-8-ol using the Ames test.
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Caption: Ames test workflow for mutagenicity assessment.

Conclusion
3-Nitrofluoranthen-8-ol is a key metabolite for studying the genotoxicity of 3-nitrofluoranthene.

While a commercial reference standard is not currently available, this application note provides

researchers with essential information and protocols to either synthesize or generate this
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compound in the laboratory and to subsequently evaluate its biological activity. The provided

methodologies for in vitro metabolism and mutagenicity testing serve as a valuable resource for

scientists in environmental health and drug safety assessment. Further research into the

development of a stable, certified reference material of 3-Nitrofluoranthen-8-ol would greatly

benefit the scientific community.

To cite this document: BenchChem. [Commercial availability of 3-Nitrofluoranthen-8-ol
reference material.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047144#commercial-availability-of-3-nitrofluoranthen-
8-ol-reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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